Cas no 111854-44-5 (3,6,9,12-Tetraazadispiro[5.2.5.2]hexadecan-6,9-ium,3,12-bis[2-(acetylthio)ethyl]-, chloride (1:2))

• Product Name: 3,6,9,12-Tetraazadispiro[5.2.5.2]hexadecan-6,9-ium,3,12-bis[2-(acetylthio)ethyl]-, chloride (1:2)
• CAS No: 111854-44-5
• MF: C₂₀H₃₈Cl₂N₄O₂S₂
• MW: 501.577320575714
• CID: 180849
• PubChem ID: 3086739
• Update Time: 2025-04-19

3,6,9,12-Tetraazadispiro[5.2.5.2]hexadecan-6,9-ium,3,12-bis[2-(acetylthio)ethyl]-, chloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 3,6,9,12-Tetraazadispiro[5.2.5.2]hexadecan-6,9-ium,3,12-bis[2-(acetylthio)ethyl]-, chloride (1:2)
• S-[2-[12-(2-acetylsulfanylethyl)-3,12-diaza-6,9-diazoniadispiro[5.2.5⁹.2⁶]hexadecan-3-yl]ethyl] ethanethioate,dichloride
• 3,12-Diaza-6,9-diazoniadispiro(5.2.5.2)hexadecane, 3,12-bis(2-(acetylthio)ethyl)-, dichloride
• 3,12-Bis[2-(acetylsulfanyl)ethyl]-3,6,9,12-tetraazadispiro[5.2.5~9~.2~6~]hexadecane-6,9-diium dichloride
• 3,12-Bis(2-(acetylthio)ethyl)-3,12-diaza-6,9-diazoniadispiro(5.2.5.2)hexadecane dichloride
• N,N'''-Di-(beta-(acetylthio)ethyl)-N',N''-dispirotripiperazinium dichloride
• 111854-44-5
• DTXSID90920581

• Inchi： 1S/C20H38N4O2S2.2ClH/c1-19(25)27-17-7-21-3-9-23(10-4-21)13-15-24(16-14-23)11-5-22(6-12-24)8-18-28-20(2)26;;/h3-18H2,1-2H3;2*1H/q+2;;/p-2
• InChI Key： KIJMPHXNWATWDZ-UHFFFAOYSA-L
• SMILES： [Cl-].[Cl-].S(C(C)=O)CCN1CC[N+]2(CC1)CC[N+]1(CCN(CCSC(C)=O)CC1)CC2

Computed Properties

• Exact Mass: 461.8842
• Monoisotopic Mass: 500.181
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 484
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.2Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 40.62